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Compound of Interest

Compound Name: tert-Butyl methyl malonate

Cat. No.: B153513 Get Quote

Introduction

Tert-butyl methyl malonate is a valuable reagent in organic synthesis, primarily utilized as a

versatile building block in the construction of complex molecular architectures. Its utility stems

from the differential reactivity of its two ester functionalities. The tert-butyl ester serves as a

sterically hindered protecting group that is stable under basic and nucleophilic conditions but

can be selectively cleaved under acidic conditions (e.g., with trifluoroacetic acid). Conversely,

the methyl ester can be hydrolyzed under standard basic conditions (e.g., using sodium

hydroxide). This orthogonal reactivity allows for sequential chemical transformations at either

end of the molecule, making it a powerful tool in multi-step syntheses.

Key Applications

Malonic Ester Synthesis: The most prominent application of tert-butyl methyl malonate is in

the malonic ester synthesis to produce substituted carboxylic acids.[1] The active methylene

group (the CH₂ between the two carbonyls) is readily deprotonated by a mild base to form a

stable enolate. This nucleophilic enolate can then be alkylated with various electrophiles,

such as alkyl halides.[2] Subsequent selective hydrolysis of one ester group followed by

decarboxylation provides a straightforward route to α-substituted carboxylic acids. The ability

to perform sequential alkylations before decarboxylation further enhances its synthetic utility.

[1][2]

Asymmetric Synthesis: Chiral auxiliaries or phase-transfer catalysts can be employed to

achieve enantioselective alkylation of tert-butyl malonate derivatives. This approach is crucial
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for the synthesis of enantiomerically pure compounds, which is of paramount importance in

the pharmaceutical industry. For instance, highly enantioselective phase-transfer catalytic α-

alkylation has been demonstrated on malonate substrates where the two ester groups can

be selectively hydrolyzed under either acidic or basic conditions.[3]

Drug Development and Fine Chemicals: The malonate core is a common motif in biologically

active molecules and fine chemicals.[4] The tert-butyl group, in particular, is a feature in

many drug molecules, where it can enhance potency or act as a steric shield to improve

metabolic stability.[5] Building blocks like tert-butyl methyl malonate provide an efficient

pathway to introduce this functionality and construct complex drug intermediates. For

example, tert-butyl protected phosphonates are key intermediates in the synthesis of antiviral

drugs like Tenofovir.[6]

Physicochemical and Spectral Data
The following table summarizes key physical and spectral properties for tert-butyl methyl
malonate.

Property Value Source

Molecular Formula C₈H₁₄O₄ [7]

Molecular Weight 174.19 g/mol [7]

Appearance Colorless oily liquid [8]

Boiling Point 98-100 °C at 22 mmHg [9]

Refractive Index (n_D²⁵) 1.4128 [9]

¹H NMR Varian CFT-20 [7]

¹³C NMR
Available, sourced from Fluka

AG
[7]

Mass Spectrometry GC-MS data available [7]

IR Spectra
FTIR and ATR-IR data

available
[7]
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Experimental Protocols
Protocol 1: Synthesis of Mono-tert-butyl Malonate via
Acid Catalysis
This protocol is adapted from a method for preparing mono-tert-butyl malonate using a strong

acid resin as a catalyst.[4] It involves the reaction of malonic acid with isobutylene gas.

Workflow Diagram
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Preparation

Reaction

Workup & Purification

Add malonic acid and
methyl tert-butyl ether to reactor

Add Amberlyst-15 catalyst

Cool mixture to -10 to -20°C

Introduce isobutylene gas

Seal system and warm to 10-30°C

React for 40-50 hours

Filter to recover catalyst

Wash filtrate with saturated saline

Dry and concentrate solvent

Obtain high-purity product
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Malonate Substrate
(tert-butyl ester)

α-Alkylated Product

1. Base, Catalyst, Solvent, -40°C
2. Electrophile

Base (CsOH·H₂O) Phase-Transfer
Catalyst

Alkyl Halide
(R-X) Toluene / H₂O

R-C(CO₂Me)(CO₂tBu)

Acidic Conditions
(e.g., TFA)

Basic Conditions
(e.g., KOH)

R-C(CO₂Me)(COOH)

Selective t-Butyl
cleavage

R-C(COOH)(CO₂tBu)

Selective Methyl
hydrolysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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